4-Iodobenzo[d][1,3]dioxole
Overview
Description
4-Iodobenzo[d][1,3]dioxole is a useful research compound. Its molecular formula is C7H5IO2 and its molecular weight is 248.02 g/mol. The purity is usually 95%.
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Scientific Research Applications
Organic Synthesis and Catalysis
4-Iodobenzo[d][1,3]dioxole serves as a pivotal intermediate in organic synthesis, particularly in palladium-catalyzed cross-coupling reactions. For instance, the arylation of azole compounds with aryl halides, including iodobenzenes, in the presence of alkali metal carbonates showcases the versatility of iodobenzo[d][1,3]dioxole derivatives. This process allows for the selective production of arylated products, underlining the compound's importance in creating complex organic molecules with high precision (S. Pivsa-Art et al., 1998).
Advanced Material Science
The compound's utility extends to the development of novel materials, such as in the synthesis of flame-retardant epoxy resins. A study demonstrated the creation of an efficient P/N/S-containing flame retardant, incorporating the structural motifs similar to this compound, which significantly enhanced the flame resistance of epoxy resins. This application not only showcases the compound's relevance in improving material safety but also its potential in engineering advanced polymers with tailored properties (Pan Wang et al., 2018).
Environmental and Analytical Chemistry
In the realm of environmental and analytical chemistry, derivatives of this compound have been employed as probes and reagents in various analytical methods. For instance, the study of antioxidants and their activities in different matrices leverages the chemical reactivity of such iodinated compounds to assess the antioxidant capacity of complex samples. This illustrates the compound's role in facilitating the development of analytical methodologies that contribute to food science, pharmaceuticals, and environmental monitoring (I. Munteanu & C. Apetrei, 2021).
Mechanism of Action
Target of Action
1,3-Benzodioxole and its derivatives are often used as building blocks in organic synthesis
Biochemical Pathways
Without specific information on 4-Iodobenzo[d][1,3]dioxole, it’s difficult to say which biochemical pathways it might affect. Compounds containing the 1,3-benzodioxole moiety are found in a variety of bioactive molecules, including some pharmaceuticals .
Properties
IUPAC Name |
4-iodo-1,3-benzodioxole | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5IO2/c8-5-2-1-3-6-7(5)10-4-9-6/h1-3H,4H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NEMFWXWQUHOSSH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1OC2=C(O1)C(=CC=C2)I | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5IO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20596278 | |
Record name | 4-Iodo-2H-1,3-benzodioxole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20596278 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
248.02 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
849517-65-3 | |
Record name | 4-Iodo-2H-1,3-benzodioxole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20596278 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.